Cas no 2060042-26-2 (methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride)

• Product Name: methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride
• CAS No: 2060042-26-2
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• MDL: MFCD30535892
• CID: 4635615
• PubChem ID: 126796989
• Update Time: 2025-10-28

methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride

• MDL： MFCD30535892
• Inchi： 1S/C7H9NO3.ClH/c1-10-7(9)5-2-6(3-8)11-4-5;/h2,4H,3,8H2,1H3;1H
• InChI Key： INYLTBTXPHMFKA-UHFFFAOYSA-N
• SMILES： C(C1=COC(CN)=C1)(=O)OC.Cl

methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride

Methyl 5-(Aminomethyl)furan-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride, with the CAS number 2060042-26-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl (5-(aminomethyl)furan-3-carboxylate) hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology.

The molecular structure of methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride consists of a furan ring, a carboxylic acid derivative, and an amino group. The furan ring, a five-membered aromatic heterocycle, serves as the core structure, with substituents at positions 3 and 5. The carboxylic acid group at position 3 is esterified with a methyl group, while the amino group at position 5 is further substituted with a methyl group, forming an aminomethyl substituent. This combination of functional groups imparts the compound with versatile chemical reactivity and biological activity.

Recent studies have highlighted the potential of methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of antiviral agents, particularly targeting RNA viruses such as influenza and hepatitis C virus. The compound's ability to inhibit viral replication mechanisms has been attributed to its interaction with viral proteins, making it a promising candidate for antiviral drug design.

In addition to its antiviral properties, methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride has shown potential in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. The compound's selectivity for cancer cells over normal cells suggests a reduced likelihood of adverse effects, which is a critical factor in drug development.

The synthesis of methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride involves a multi-step process that includes furan derivatization and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in accordance with regulatory standards. Studies indicate that under controlled conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint.

In conclusion, methyl 5-(aminomethyl)furan-3-carboxylate hydrochloride represents a valuable molecule with diverse applications in medicine and biotechnology. Its unique chemical structure, coupled with recent research findings, underscores its potential as a lead compound for developing innovative therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing medical science.